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Compound of Interest

Compound Name: 4'-Amino-N-methylacetanilide

Cat. No.: B086871

For Researchers, Scientists, and Drug Development Professionals

Introduction

4'-Amino-N-methylacetanilide, with the Chemical Abstracts Service (CAS) number 119-63-1,
is an aromatic amine and a derivative of acetanilide.[1][2] Structurally, it features an acetamido
group wherein the nitrogen is also bonded to a methyl group, and an amino group at the para-
position of the phenyl ring. This compound is recognized primarily as a chemical reagent and a
building block in the synthesis of more complex molecules. It has been cited as an intermediate
in the production of various substances, including pharmaceuticals, pesticides, dyes, and
polymers. Additionally, it has been identified as a micropollutant and used in studies focused on
the elimination of organic micropollutants in wastewater treatment plants.[1] Despite its role as
a synthetic intermediate, publicly available scientific literature providing in-depth biological
characterization is notably scarce. This guide summarizes the available physicochemical data
and highlights the current gaps in the understanding of its biological activity and potential as a
therapeutic agent.

Physicochemical Properties

A summary of the key physicochemical properties of 4'-Amino-N-methylacetanilide is
presented in Table 1. This data is essential for its handling, formulation, and in silico modeling.
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Property Value Source
Molecular Formula CoH12N20 [1112]
Molecular Weight 164.2 g/mol [1][2]
CAS Number 119-63-1 [11[2]
Melting Point 91 °C

Appearance Powder
SMILES CC(=O)N(C)clcce(N)ecl

InChl=1S/CO9H12N20/c1-
InChl 7(12)11(2)9-5-3-8(10)4-6-9/h3-
6H,10H2,1-2H3

Synthesis

While detailed, step-by-step experimental protocols for the synthesis of 4'-Amino-N-

methylacetanilide are not readily available in the public domain, the general class of N-

alkylation and acylation reactions of anilines are well-established in organic chemistry. A

plausible synthetic route could involve the N-methylation of 4-aminoacetanilide or the

acetylation of N-methyl-p-phenylenediamine.

A generalized workflow for a potential synthesis is depicted below.
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Caption: A potential synthetic workflow for 4'-Amino-N-methylacetanilide.

Biological Activity and Mechanism of Action: A
Knowledge Gap

A comprehensive search of scientific literature reveals a significant absence of data regarding
the biological activity of 4'-Amino-N-methylacetanilide. There are no publicly available studies
detailing its efficacy in any biological assays, its potential therapeutic targets, or its mechanism
of action. Consequently, no signaling pathways associated with this compound have been
elucidated.

Quantitative Data and Experimental Protocols:
Areas for Future Research

Consistent with the lack of biological activity data, there is no quantitative information available
on the efficacy, toxicity, or pharmacokinetic and pharmacodynamic (PK/PD) properties of 4'-
Amino-N-methylacetanilide. Detailed experimental protocols for key experiments such as
receptor binding assays, enzyme inhibition assays, or in vivo studies involving this specific
compound are not described in the accessible scientific literature.

Conclusion and Future Directions

4'-Amino-N-methylacetanilide is a known chemical entity with established physicochemical
properties, primarily utilized as an intermediate in chemical synthesis. However, there is a
profound lack of publicly available research on its biological effects. For researchers and drug
development professionals, this compound represents an unexplored area of chemical space.
Future research should focus on systematic screening to identify any potential biological
activities. Should any activity be identified, subsequent studies would be required to determine
its mechanism of action, efficacy, and safety profile. The absence of existing data means that
any investigation into the biological properties of 4'-Amino-N-methylacetanilide would be
breaking new ground.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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